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Compound of Interest

Compound Name: AF 555 carboxylic acid

Cat. No.: B12364350

Essential Safety and Handling of AF 555
Carboxylic Acid

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of laboratory reagents is paramount. This guide provides essential safety and
logistical information for the handling of AF 555 carboxylic acid, a fluorescent dye commonly
used for labeling biomolecules.[1][2] Adherence to these procedures is critical for personnel
safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure when handling AF 555 carboxylic acid.
The required PPE varies depending on the specific handling procedure.
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Operational Plan: From Receipt to Disposal

A systematic workflow ensures safety and preserves the integrity of the reagent.
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Caption: Safe handling workflow for AF 555 carboxylic acid.
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Experimental Protocols

Storage and Handling:

e Upon receipt, store the powdered AF 555 carboxylic acid at -20°C in a desiccated, dark
environment.[2][6]

» Before use, allow the container to equilibrate to room temperature to prevent moisture
condensation.[3]

o Handle the powdered form in a well-ventilated area or a fume hood to avoid inhalation.[3]
Reagent Preparation:

e AF 555 carboxylic acid is typically dissolved in anhydrous dimethylsulfoxide (DMSO) or
dimethylformamide (DMF).[7]

e Once reconstituted, the solution is sensitive to moisture and should be used immediately or
aliquoted and stored at -80°C.[8][9]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[3] Seek medical attention if irritation persists.[3]

o Skin Contact: Wash the affected area immediately with soap and plenty of water for at least
15 minutes while removing contaminated clothing.[3]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms develop.[3]

¢ Ingestion: If swallowed, rinse the mouth with water. Call a poison center or doctor if you feel
unwell.[10]

Disposal Plan

All waste containing AF 555 carboxylic acid, including empty containers, contaminated PPE,
and solutions, must be disposed of as chemical waste in accordance with local, state, and
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federal regulations. Do not dispose of it down the drain or in regular trash. Collect all waste in a
clearly labeled, sealed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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